Cas no 1256633-10-9 (Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate)

• Product Name: Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate
• CAS No: 1256633-10-9
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 4691501
• Update Time: 2025-06-07

Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate Chemical and Physical Properties

Names and Identifiers

• ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate
• STL361658
• SBB083420
• T4776
• ethyl N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidate
• Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)-ethanimidoate
• 4-((1E)-2-ethoxy-1-azaprop-1-enyl)-1,2,5-oxadiazole-3-ylamine
• (E)-(ethyl N-(4-amino-1,2,5-oxadiazol-3-yl)ethenecarboximidate)
• ethanimidic acid, N-(4-amino-1,2,5-oxadiazol-3-yl)-, ethyl ester, (1E)-
• Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate

• Inchi： 1S/C6H10N4O2/c1-3-11-4(2)8-6-5(7)9-12-10-6/h3H2,1-2H3,(H2,7,9)/b8-4+
• InChI Key： TYKCPJFDNOQAOC-XBXARRHUSA-N
• SMILES： O(/C(/C)=N/C1C(N)=NON=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Topological Polar Surface Area: 86.5

Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate

Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate (CAS No. 1256633-10-9): An Overview of Its Chemical Properties and Applications in Pharmaceutical Research

Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate, identified by the CAS number 1256633-10-9, is a versatile compound with significant potential in pharmaceutical research and development. This compound is characterized by its unique chemical structure, which includes an ethanimidoate group and a 4-amino-1,2,5-oxadiazole moiety. The combination of these functional groups imparts distinct properties that make it a valuable candidate for various applications in medicinal chemistry.

The chemical formula of Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate is C₇H₉N₅O₂. It has a molecular weight of approximately 179.17 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various chemical reactions and biological assays.

In recent years, the interest in Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate has grown due to its potential as a building block for the synthesis of more complex molecules with therapeutic applications. The 4-amino-1,2,5-oxadiazole moiety is particularly noteworthy for its ability to form stable complexes with metal ions and its involvement in various biological processes. This functional group has been explored for its anti-inflammatory, antimicrobial, and anticancer properties.

One of the key areas of research involving Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate is its role in the development of novel drugs for cancer treatment. Studies have shown that compounds containing the 4-amino-1,2,5-oxadiazole moiety can inhibit the activity of specific enzymes involved in cancer cell proliferation and survival. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various human cancer cell lines.

Beyond cancer research, Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate has also been investigated for its potential as an antimicrobial agent. The unique structure of the compound allows it to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This property makes it a promising candidate for the development of new antibiotics to combat drug-resistant bacteria.

In addition to its therapeutic applications, Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate has been used as a synthetic intermediate in the preparation of other bioactive molecules. Its reactivity and stability make it an attractive choice for chemists working on the synthesis of complex organic compounds. For instance, it has been employed in the synthesis of peptidomimetics and other small molecules with potential therapeutic value.

The synthesis of Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of ethyl glyoxalate with 4-amino-oxyacetonitrile followed by cyclization to form the desired product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In conclusion, Ethyl (1E)-N-(4-amino-1,2,5-oxadiazol-3-yl)ethanimidoate (CAS No. 1256633-10-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and diverse biological activities make it an important molecule for scientists working on drug discovery and synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.